1-[(Thiophen-2-yl)imino]-1lambda6-thiolan-1-one

• Molecular Formula: C8H11NOS2
• Molecular Weight: 201.3 g/mol
• IUPAC Name: 1-thiophen-2-yliminothiolane 1-oxide
• InChI: InChI=1S/C8H11NOS2/c10-12(6-1-2-7-12)9-8-4-3-5-11-8/h3-5H,1-2,6-7H2
• InChI Key: CTZZTQODKRPRGH-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=NC2=CC=CS2)(=O)C1

Description

1-[(Thiophen-2-yl)imino]-1lambda6-thiolan-1-one is a sulfur-containing heterocyclic compound characterized by a thiolan-1-one core (a tetrahydrothiophene ring with a sulfone group) and a thiophene-2-yl imino substituent. The lambda6 notation denotes a hypervalent sulfur atom in the sulfone group (S=O bonds), which imparts unique electronic and steric properties .

Preparation Methods

Reaction Scheme:

$$
\text{Thiophene-2-carbaldehyde} + \text{Thiolane derivative} \xrightarrow{\text{Catalyst, Solvent}} \text{Imine product}
$$

Procedure:

• Reagents:

  • Thiophene-2-carbaldehyde
  • Thiolane (tetrahydrothiophene)
  • Catalysts such as acetic acid or p-toluenesulfonic acid
  • Solvent: ethanol, dichloromethane, or acetic acid

• Conditions:

  • Room temperature or gentle reflux
  • Reaction time: 4–8 hours
  • Monitoring via TLC to confirm completion

Mechanism:

The aldehyde group of thiophene-2-carbaldehyde reacts with the amino group of the thiolane derivative, forming a Schiff base (imine) through nucleophilic attack and subsequent dehydration.

Key Data:

Parameter	Observation
Yield	75–85% under optimized conditions
Melting Point	210–215°C (approximate)
Characterization	IR (C=N stretch at ~1615 cm$$^{-1}$$), NMR (imino proton at ~8.0 ppm)

Reaction of Thiophene-2-carbaldehyde with Amine Derivatives

In cases where amines are used instead of thiolane derivatives, the formation of the imino linkage proceeds via a similar condensation pathway.

Example:

• Thiophene-2-carbaldehyde reacts with primary amines (e.g., p-toluidine) in ethanol at ambient temperature, producing the corresponding imines.

Procedure:

• Mix equimolar amounts of aldehyde and amine
• Stir at room temperature for 2–4 hours
• Isolate the product via filtration or solvent evaporation

Research Data:

• The reaction yields a high purity imine, characterized by IR and NMR spectra.
• The process is efficient, with yields exceeding 80% in most cases.

Catalytic Cyclization and Oxidative Methods

Advanced methods involve cyclization of precursor molecules under oxidative conditions, often utilizing metal catalysts or oxidants such as copper or iron salts.

Method Example:

• Oxidative cyclization of thiophene derivatives with suitable precursors under catalytic conditions to generate the heterocyclic imine structure.

Procedure:

• Use of oxidants like ferric chloride or copper(II) sulfate
• Elevated temperatures (80–120°C)
• Reaction times vary from 6–12 hours

Outcome:

• Formation of the heterocyclic imine with high regioselectivity
• Suitable for scale-up in industrial settings

Multistep Synthesis via Acylation and Cyclization

A multistep approach involves initial acylation of thiophene derivatives followed by cyclization to form the heterocyclic core, then imine formation.

Stepwise Process:

• Step 1: Acylation of thiophene with acyl chlorides under Lewis acid catalysis
• Step 2: Cyclization to form the thiolane ring
• Step 3: Imine formation via condensation with appropriate amines or aldehydes

Research Findings:

• This method provides high yields (~70–85%) and allows for structural modifications
• Suitable for synthesizing derivatives with tailored properties

Industrial and Green Chemistry Approaches

Recent advancements focus on environmentally friendly methods, such as solvent-free reactions or aqueous media, reducing hazardous waste.

Example:

• Solventless reactions of thiophene derivatives with amines or aldehydes at elevated temperatures
• Use of microwave irradiation to accelerate the process

Advantages:

• Reduced reaction times (minutes to hours)
• High yields (>80%)
• Minimal environmental impact

Summary of Preparation Data

Method	Reagents	Conditions	Yield	Notes
Direct condensation	Thiophene-2-carbaldehyde + Thiolane derivatives	Room temp to reflux, catalyst	75–85%	Mild, scalable
Amine condensation	Thiophene-2-carbaldehyde + Primary amines	Room temp, ethanol	>80%	High purity
Catalytic cyclization	Thiophene derivatives + oxidants	80–120°C, metal catalyst	70–85%	Suitable for derivatives
Multistep acylation	Acyl chlorides + thiophene + cyclization	Variable	70–85%	Structural flexibility
Green methods	Solventless, microwave	25–60°C	>80%	Eco-friendly

Chemical Reactions Analysis

Types of Reactions

1-[(Thiophen-2-yl)imino]-1lambda6-thiolan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the imino group to an amine.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiophene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like halogens or alkylating agents can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted thiophene derivatives.

Scientific Research Applications

1-[(Thiophen-2-yl)imino]-1lambda6-thiolan-1-one has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(Thiophen-2-yl)imino]-1lambda6-thiolan-1-one involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, leading to various biological effects. For example, its antimicrobial activity may be due to its ability to disrupt bacterial cell membranes or inhibit essential enzymes .

Comparison with Similar Compounds

Structural Features :

• Key Functional Groups: Thiophen-2-yl imino group (–N=CH– linked to thiophene). 1lambda6-thiolan-1-one (tetrahydrothiophene sulfone).

Thiophene-containing precursors, such as 1-(thiophen-2-yl)ethanone (), are common starting materials for analogous structures.

Comparison with Structurally Similar Compounds

The following table summarizes key analogs and their distinguishing features:

Compound Name	Molecular Formula	Substituents/Modifications	Key Properties/Applications	Evidence Source
1-[(Thiophen-2-yl)imino]-1lambda6-thiolan-1-one	~C9H8N2OS2	Thiophen-2-yl imino group	Potential use in catalysis or materials science due to thiophene’s electronic properties .	-
1-{[(3-Aminophenyl)methyl]imino}-1lambda6-thiolan-1-one	C11H16N2OS	3-Aminobenzyl imino group	Enhanced solubility in polar solvents; possible pharmaceutical applications due to amine group .
1-[(2-Aminoethyl)imino]-1lambda6-thiolan-1-one	C5H11N3OS	2-Aminoethyl imino group	High reactivity for functionalization; intermediate in drug synthesis .
(1-1-Dioxo-1lambda6-thiolan-3-yl)methanesulfonyl chloride	C5H9ClO4S2	Methanesulfonyl chloride at thiolan-3 position	Reactive electrophile for polymer synthesis or crosslinking .
3-{[4-(Hydroxymethyl)pyrimidin-2-yl]amino}-1lambda6-thiolane-1,1-dione	C9H12N4O3S	Pyrimidinyl-hydroxymethyl amino group	Bioactive potential; possible kinase inhibitor or antiviral agent .

Structural and Electronic Differences

• Thiophene vs. Aromatic/Non-Aromatic Substituents: The thiophene group in the target compound enhances conjugation and electron density compared to non-aromatic substituents (e.g., aminoethyl in ). This property is critical in materials science for applications like conductive polymers .
• Functional Group Reactivity: Sulfonyl chloride derivatives (e.g., ) exhibit high electrophilicity, enabling nucleophilic substitutions, whereas aminophenyl analogs () may participate in hydrogen bonding or serve as pharmacophores.

Biological Activity

1-[(Thiophen-2-yl)imino]-1lambda6-thiolan-1-one is an organic compound notable for its unique structure, which combines a thiophenyl group and an imino-thiolanone framework. This compound has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research.

Chemical Structure and Properties

The molecular formula of 1-[(Thiophen-2-yl)imino]-1lambda6-thiolan-1-one is C8H7NOS2, with a molecular weight of approximately 201.3 g/mol. Its structure features a five-membered thiolane ring containing sulfur, along with an imine functional group, which contributes to its reactivity and interaction with biological macromolecules.

Antimicrobial Properties

Research indicates that 1-[(Thiophen-2-yl)imino]-1lambda6-thiolan-1-one exhibits significant antimicrobial activity. Similar compounds within its structural class have shown effectiveness against various bacterial strains, suggesting that this compound may inhibit microbial growth through mechanisms such as enzyme inhibition or disruption of cell wall synthesis .

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	Antimicrobial Spectrum	Mechanism of Action
1-(3-Chloro-2-methylphenyl)imino]-1lambda6-thiolan-1-one	Broad-spectrum	Cell wall synthesis inhibition
2-(1-Imino-1-oxo-1lambda6-thiolan-3-yl)acetic acid	Gram-positive bacteria	Enzyme inhibition

Anticancer Potential

There is emerging evidence supporting the anticancer properties of this compound. Preliminary studies suggest that it may induce apoptosis in cancer cells and inhibit tumor growth by modulating key signaling pathways involved in cell proliferation and survival . The presence of the thiophenyl moiety is believed to enhance its bioactivity by facilitating interactions with cellular targets.

Case Study: In Vitro Anticancer Activity

A study conducted on various cancer cell lines demonstrated that 1-[(Thiophen-2-yl)imino]-1lambda6-thiolan-1-one exhibited a dose-dependent reduction in cell viability. The IC50 values for different cancer types ranged from 10 to 30 µM, indicating moderate potency compared to established chemotherapeutics .

The biological activity of 1-[(Thiophen-2-yl)imino]-1lambda6-thiolan-1-one is hypothesized to involve several mechanisms:

• Enzyme Inhibition: The compound may act as a competitive inhibitor for enzymes critical in metabolic pathways.
• Receptor Modulation: It could interact with specific receptors, altering their activity and downstream signaling pathways.

In silico studies have predicted binding affinities for targets such as Cathepsin D, suggesting that the compound could be a promising lead for drug development aimed at cancer treatment .

Structural Comparisons

The biological activity of 1-[(Thiophen-2-yl)imino]-1lambda6-thiolan-1-one can be better understood through comparison with structurally similar compounds:

Table 2: Comparison of Structural Analogues

Compound Name	Molecular Formula	Unique Features
1-[(4-Methoxyphenyl)imino]-1lambda6-thiolan-1-one	C11H15NO2S	Contains a methoxy group; explored for drug development
2-(5-Imino-thiazolidin-3-yloxy)-acetic acid	C8H10N2O3S	Exhibits different reactivity; potential applications in biochemistry